4-{2-[[(4-methoxyphenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoic acid

• IUPAC Name: 4-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C17H15N3O5/c1-25-14-8-6-13(7-9-14)19-15(21)16(22)20-18-10-11-2-4-12(5-3-11)17(23)24/h2-10H,1H3,(H,19,21)(H,20,22)(H,23,24)/b18-10+
• InChI Key: NWDLDEHUDHCJBV-VCHYOVAHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NN=CC2=CC=C(C=C2)C(=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)N/N=C/C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C17H15N3O5
• Molecular Weight: 341.32 g/mol

Description

4-{2-[[(4-methoxyphenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoic acid is a useful research compound. Its molecular formula is C17H15N3O5 and its molecular weight is 341.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.10117059 g/mol and the complexity rating of the compound is 506. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Abraham Model Correlations

The study on Abraham model correlations for solute transfer includes an examination of various benzoic acid derivatives, including 4-methoxybenzoic acid, to understand their solubility and transfer properties in different solvents. This research contributes to the knowledge of how such compounds behave in diverse chemical environments, which is crucial for designing drugs with optimal solubility and bioavailability (Hart et al., 2015).

Co-crystallization Studies

Research on co-crystallization of benzoic acid derivatives with N-containing bases explores the formation of co-crystals, polymorphism, and twinning. Such studies are vital for pharmaceutical applications, where co-crystallization can enhance the stability, solubility, and bioavailability of active pharmaceutical ingredients (Skovsgaard & Bond, 2009).

Synthesis of p-aminobenzoic Acid Diamides

The synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid demonstrates the potential for creating novel compounds with specific properties. This research highlights the synthetic versatility of methoxyphenyl and benzoic acid derivatives, which can be tailored for various biochemical applications (Agekyan & Mkryan, 2015).

Novel Natural Products from Lichens

The isolation and structure elucidation of novel compounds from lichens, including derivatives with methoxyphenyl groups, underscore the importance of natural products research. These compounds have potential applications in drug discovery, offering new chemical entities that could be developed into therapeutic agents (Kirmizigul et al., 2003).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize any potential risks.

Future Directions

The future research directions for this compound could include exploring its potential applications in various fields, studying its physical and chemical properties in more detail, and developing efficient methods for its synthesis.